Cas no 7668-30-6 (3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide)
7668-30-6 structure
Product Name:3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
CAS No:7668-30-6
MF:C12H14N2O2S
MW:250.316761493683
CID:982854
PubChem ID:100619
Update Time:2025-04-20
3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
- 3-piperidin-1-yl-1,2-benzothiazole 1,1-dioxide
- 1,2-Benzisothiazole, 3-piperidino-, 1,1-dioxide
- 3-piperidin-1-yl-benzo[d]isothiazole 1,1-dioxide
- 3-piperidino-1,2-benzoisothiazole 1,1-dioxide
- AC1L2P4I
- AC1Q6YXS
- AR-1B5542
- KST-1B8711
- NSC331997
- STK731688
- EU-0017528
- UNII-7GXZ635D9J
- NSC-331997
- 7GXZ635D9J
- DTXSID00227477
- 3-(1-piperidinyl)-1,2-benzisothiazole 1,1-dioxide
- AKOS002340289
- AB00080346-01
- 7668-30-6
- SR-01000511640
- SR-01000511640-1
- NSC 331997
- 1,2-Benzisothiazole, 3-(1-piperidinyl)-, 1,1-dioxide
-
- Inchi: 1S/C12H14N2O2S/c15-17(16)11-7-3-2-6-10(11)12(13-17)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2
- InChI Key: IMEAJVFQWMDASR-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 250.07772
- Monoisotopic Mass: 250.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 50.27
3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
7668-30-6 (3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk